Cas no 2248173-86-4 ((2S)-2-(2,6-Dimethylphenyl)propan-1-ol)

(2S)-2-(2,6-Dimethylphenyl)propan-1-ol structure
2248173-86-4 structure
Product Name:(2S)-2-(2,6-Dimethylphenyl)propan-1-ol
CAS No:2248173-86-4
MF:C11H16O
MW:164.244143486023
CID:5796749
PubChem ID:137940584
Update Time:2024-01-06

(2S)-2-(2,6-Dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(2,6-Dimethylphenyl)propan-1-ol
    • EN300-6507443
    • 2248173-86-4
    • Inchi: 1S/C11H16O/c1-8-5-4-6-9(2)11(8)10(3)7-12/h4-6,10,12H,7H2,1-3H3/t10-/m1/s1
    • InChI Key: TYPBBAIPPBRVIV-SNVBAGLBSA-N
    • SMILES: OC[C@@H](C)C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

(2S)-2-(2,6-Dimethylphenyl)propan-1-ol Pricemore >>

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